![molecular formula C17H14FN3O3S B2957536 (2-Fluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone CAS No. 851802-31-8](/img/structure/B2957536.png)
(2-Fluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
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Description
“(2-Fluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone” is an organic compound . It belongs to the class of organic compounds known as benzophenones, which are organic compounds containing a ketone attached to two phenyl groups .
Molecular Structure Analysis
The molecular formula of this compound is C13H8FNO3 . It’s important to note that the structure of a molecule can greatly influence its properties and reactivity.Scientific Research Applications
Catalyst-Free Synthesis
An efficient, catalyst- and solvent-free approach has been developed for the synthesis of related heterocyclic compounds using microwave-assisted techniques. This method demonstrates a regioselective synthesis process, showcasing the potential of (2-Fluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone derivatives in facilitating straightforward and environmentally friendly synthetic routes (Moreno-Fuquen et al., 2019).
Fluorophore Development
The compound's framework has been utilized in the synthesis of fluorophores, enhancing photostability and spectroscopic properties. This research outlines a scalable method to access fluorinated analogs, which are pivotal in developing high-performance fluorophores for various applications, including imaging and diagnostic tools (Woydziak et al., 2012).
Process Improvement for Synthesizing Flubenimidazole
An improved process has been described for synthesizing flubenimidazole using (2-Fluorophenyl)-related compounds, demonstrating significant enhancements in product yield and quality. This method provides a more efficient and reliable approach to producing flubenimidazole, highlighting the compound's value in streamlining pharmaceutical manufacturing processes (Hong, 2004).
PET Radioligand Development
Research into nonimidazole 2-aminoethylbenzofurans, closely related to this compound, has shown promise in developing PET radioligands for imaging brain histamine subtype 3 receptors. This work underlines the potential therapeutic and diagnostic applications of such compounds in neurology and personalized medicine (Bao et al., 2012).
Spectrophotometric Determination
The compound has been leveraged in developing a sensitive and selective spectrophotometric method for trace nickel detection. This application underscores the compound's utility in analytical chemistry, particularly in environmental monitoring and industrial quality control processes (Odashima et al., 1991).
Properties
IUPAC Name |
(2-fluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O3S/c18-15-4-2-1-3-14(15)16(22)20-10-9-19-17(20)25-11-12-5-7-13(8-6-12)21(23)24/h1-8H,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCZCYCYXDACDND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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